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A comprehensive analysis of published scientific literature on Dimethylandrostanolone, a potent
synthetic anabolic-androgenic steroid (AAS) also known as Methasterone or Superdrol, has
been compiled to provide researchers, scientists, and drug development professionals with a
detailed comparison of its performance against other well-known anabolic agents. This guide
synthesizes available data on its anabolic and androgenic effects, mechanism of action, and
metabolic fate, offering a valuable resource for those engaged in steroid research and
development.

Dimethylandrostanolone (chemical name: 2a,17a-dimethyl-5a-androstan-173-ol-3-one) is a
derivative of dihydrotestosterone (DHT).[1] Its chemical structure is notable for the addition of a
methyl group at the C-2a and C-17a positions, which significantly enhances its oral
bioavailability and anabolic activity.[2][3] First synthesized in 1956, it was later clandestinely
marketed as a "designer steroid" and dietary supplement.[1]

Anabolic and Androgenic Activity

The hallmark of Dimethylandrostanolone lies in its remarkably high anabolic-to-androgenic
ratio. Seminal research documented in Julius Vida's "Androgens and Anabolic Agents"
established that Methasterone is approximately 400% as anabolic and 20% as androgenic as
the reference steroid methyltestosterone, yielding an exceptionally high Q-ratio of 20.[1][4] This
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indicates a strong propensity for promoting muscle growth with comparatively weaker
masculinizing effects.

The anabolic and androgenic effects of steroids are traditionally determined using the
Hershberger assay in castrated male rats. This assay measures the change in weight of the
levator ani muscle (an indicator of anabolic activity) and the seminal vesicles or ventral prostate
(indicators of androgenic activity) in response to the administration of the compound.

Below is a comparative table of the anabolic and androgenic ratios of Dimethylandrostanolone
and other common anabolic steroids.

Anabolic:Androgen

Compound Anabolic Rating Androgenic Rating . . .
ic Ratio (Q-ratio)

Dimethylandrostanolo

400 20 20[1]
ne (Methasterone)
Testosterone
(Methyltestosterone 100 100 1
as reference)
Dianabol

90-210 40-60 ~3
(Methandrostenolone)
Anadrol

320 45 ~7
(Oxymetholone)
Nandrolone 125 37 ~3.4
Oxandrolone 322-630 24 13-26
Stanozolol 320 30 ~10.7

Note: The values presented are relative to methyltestosterone and are compiled from various
sources. The exact values can vary depending on the specific bioassay and experimental
conditions.

Mechanism of Action: Androgen Receptor Binding
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Like other anabolic steroids, Dimethylandrostanolone exerts its effects primarily by binding to
and activating the androgen receptor (AR) in target tissues such as skeletal muscle. This
ligand-receptor complex then translocates to the nucleus, where it binds to specific DNA
sequences known as androgen response elements (ARES), modulating the transcription of
target genes involved in protein synthesis and muscle growth.

The following diagram illustrates the general signaling pathway of androgenic steroids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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